![molecular formula C7H12BrN3 B1288884 [2-(4-Bromopyrazol-1-yl)ethyl]dimethylamine CAS No. 847818-54-6](/img/structure/B1288884.png)
[2-(4-Bromopyrazol-1-yl)ethyl]dimethylamine
Cat. No. B1288884
CAS No.:
847818-54-6
M. Wt: 218.09 g/mol
InChI Key: PFLATUFKWOFXNU-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US08697725B2
Procedure details
4-bromopyrazole (100 mg, 0.680 mmol, available from Aldrich), cesium carbonate (333 mg, 1.021 mmol) and 1-bromo-2-chloroethane (0.085 mL, 1.021 mmol, available from Aldrich) were suspended in N,N-Dimethylformamide (DMF) (2 mL) and heated to 60° C. under microwave conditions in a Biotage Initiator for 1 hour. 2M dimethylamine in THF (1.701 mL, 3.40 mmol) added and the mixture allowed to stand over the weekend. The mixture was heated to 60° C. under microwave conditions in a Biotage Initiator for 1 hour, then to 100° C. under microwave conditions in a Biotage Initiator for 2 hours. The mixture was filtered, evaporated to 13 mbar, loaded on to a 5 g SCX cartridge and eluted with MeOH (25 ml) followed by 2M methanolic ammonia (25 ml). The basic fraction was evaporated to a colourless oil (99 mg). LCMS (Method C): Rt=0.43, MH+=218
Name
cesium carbonate
Quantity
333 mg
Type
reactant
Reaction Step Two
Identifiers
|
REACTION_CXSMILES
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[Br:1][C:2]1[CH:3]=[N:4][NH:5][CH:6]=1.C(=O)([O-])[O-].[Cs+].[Cs+].Br[CH2:14][CH2:15]Cl.[CH3:17][NH:18][CH3:19].C1COCC1>CN(C)C=O>[Br:1][C:2]1[CH:3]=[N:4][N:5]([CH2:14][CH2:15][N:18]([CH3:19])[CH3:17])[CH:6]=1 |f:1.2.3|
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Inputs
Step One
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Name
|
|
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Quantity
|
100 mg
|
|
Type
|
reactant
|
|
Smiles
|
BrC=1C=NNC1
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Step Two
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Name
|
cesium carbonate
|
|
Quantity
|
333 mg
|
|
Type
|
reactant
|
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Smiles
|
C([O-])([O-])=O.[Cs+].[Cs+]
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Step Three
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Name
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Quantity
|
0.085 mL
|
|
Type
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reactant
|
|
Smiles
|
BrCCCl
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Step Four
|
Name
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|
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Quantity
|
0 (± 1) mol
|
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Type
|
reactant
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Smiles
|
CNC
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|
Name
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|
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Quantity
|
1.701 mL
|
|
Type
|
reactant
|
|
Smiles
|
C1CCOC1
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Step Five
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Name
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|
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Quantity
|
2 mL
|
|
Type
|
solvent
|
|
Smiles
|
CN(C=O)C
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Conditions
Temperature
|
Control Type
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UNSPECIFIED
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Setpoint
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60 °C
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Other
|
Conditions are dynamic
|
1
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Details
|
See reaction.notes.procedure_details.
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Workups
TEMPERATURE
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Type
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TEMPERATURE
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Details
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The mixture was heated to 60° C. under microwave conditions in a Biotage Initiator for 1 hour
|
|
Duration
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1 h
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FILTRATION
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Type
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FILTRATION
|
|
Details
|
The mixture was filtered
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CUSTOM
|
Type
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CUSTOM
|
|
Details
|
evaporated to 13 mbar
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WASH
|
Type
|
WASH
|
|
Details
|
eluted with MeOH (25 ml)
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CUSTOM
|
Type
|
CUSTOM
|
|
Details
|
The basic fraction was evaporated to a colourless oil (99 mg)
|
Outcomes
Product
Details
Reaction Time |
2 h |
|
Name
|
|
|
Type
|
|
|
Smiles
|
BrC=1C=NN(C1)CCN(C)C
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Source
|
Source
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Open Reaction Database (ORD) |
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Description
|
The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
